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Compound of Interest

Compound Name: BOC-L-Phenylalanine-13C

Cat. No.: B3331578

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling BOC-L-Phenylalanine-13C. The
following procedures ensure safe operational handling and disposal of this compound.

I. Compound Identification and Hazards

BOC-L-Phenylalanine-13C is a stable isotope-labeled compound. The key safety principle is that
the 13C isotopic label does not alter the chemical reactivity or toxicity of the molecule.[1]
Therefore, the safety precautions are identical to those for the unlabeled analogue, BOC-L-
Phenylalanine.[1]

Chemical Properties:

Property Value Source

N-(tert-Butoxycarbonyl)-L-
Synonyms ] [2]
phenylalanine

Physical State Powder Solid [2]
Appearance White [2]
Melting Point 85-88°C/185-190.4 °F [2]
Molecular Formula C14H19NOa4 (for unlabeled) [3]
Molecular Weight 265.31 g/mol (for unlabeled) [3]
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Hazard Identification:

Based on the Safety Data Sheet (SDS) for the unlabeled compound, BOC-L-Phenylalanine is
not classified as a hazardous substance.[3][4] However, standard laboratory safety practices
should always be followed.

Hazard Classification

OSHA Hazards No known OSHA hazards

o This substance does not meet the criteria for
GHS Classification o
classification

Potential Health Effects May be harmful if inhaled

Il. Personal Protective Equipment (PPE)

Appropriate PPE is required to minimize exposure risk when handling BOC-L-Phenylalanine-
13C_

PPE Category Required Equipment Specifications

Must comply with OSHA's eye
Safety glasses with side and face protection regulations
shields or goggles in 29 CFR 1910.133 or

European Standard EN166.[2]

Eye and Face Protection

Minimum requirement for

incidental contact.[5] For tasks

Hand Protection Disposable nitrile gloves o ] ]
with higher risk, double-gloving
may be necessary.[5]

) Should be buttoned for best

Body Protection Laboratory coat )
protection.[6]

Required to protect against

Footwear Closed-toe shoes

spills and falling objects.[6]

lll. Handling and Storage
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Engineering Controls:

e Work in a well-ventilated area.[2]

e For procedures that may generate dust, use a chemical fume hood.[1][7]
Handling Procedures:

» Preparation: Before handling, read and understand the Safety Data Sheet for the unlabeled
compound.[8] Ensure all necessary PPE is clean and readily available.

e Weighing and Transfer:
o Minimize dust formation when weighing or transferring the powdered compound.[1]
o This can be achieved by working in a fume hood or a balance enclosure.[1]
e General Handling:
o Avoid contact with eyes, skin, and clothing.[2][9]
o Avoid ingestion and inhalation.[2][9]
o Wash hands thoroughly after handling.[8][9]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][9]

o Store away from incompatible materials such as acids, alkaline substances, and oxidizing
agents.[2]

IV. Disposal Plan

As BOC-L-Phenylalanine-13C is a stable isotope-labeled compound, it is not radioactive, and no
special radiological precautions are necessary for disposal.[1][10] The waste should be
handled according to the chemical properties of the parent molecule.[1]

Disposal Steps:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.peptide.com/custdocs/MSDS%20UBF123%20Boc-Phe(4-Me)-OH.pdf
https://en-med.m.tau.ac.il/chemical_laboratory_safety_2020
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH63078&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH63078&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en-med.m.tau.ac.il/chemical_laboratory_safety_2020
https://www.fishersci.com/store/msds?partNumber=AAH63078&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH63078&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Classification: The waste is not considered hazardous waste according to current
regulations.[2] However, chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification.[2][9]

e Collection:
o Collect waste in a suitable, closed container labeled "BOC-L-Phenylalanine-13C Waste".

o Do not mix with other chemical waste unless permitted by your institution's waste
management guidelines.

e Disposal:
o Dispose of the waste through a licensed disposal company.[3]

o Follow all federal, state, and local environmental control regulations.[7]

V. Experimental Workflow Diagram
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Workflow for Handling BOC-L-Phenylalanine-13C
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Caption: Workflow for handling BOC-L-Phenylalanine-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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